Cas no 383146-97-2 (Methyl 2-{2-(methylsulfanyl)thieno2,3-dpyrimidin-4-ylsulfanyl}benzenecarboxylate)

• Product Name: Methyl 2-{2-(methylsulfanyl)thieno2,3-dpyrimidin-4-ylsulfanyl}benzenecarboxylate
• CAS No: 383146-97-2
• MDL: MFCD03011974
• CID: 4650390
• Update Time: 2025-10-29

Methyl 2-{2-(methylsulfanyl)thieno2,3-dpyrimidin-4-ylsulfanyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{2-(methylsulfanyl)thieno2,3-dpyrimidin-4-ylsulfanyl}benzenecarboxylate

• MDL： MFCD03011974

Additional information on Methyl 2-{2-(methylsulfanyl)thieno2,3-dpyrimidin-4-ylsulfanyl}benzenecarboxylate

Introduction to Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate (CAS No. 383146-97-2)

Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate, identified by its CAS number 383146-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for further research and development in drug discovery.

The molecular structure of Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate is characterized by the presence of multiple heterocyclic rings, including a thiophene ring and a pyrimidine ring, which are connected through a sulfanyl linkage. This arrangement contributes to the compound's ability to interact with biological targets in a highly specific manner. The presence of multiple sulfanyl groups further enhances its potential as a bioactive molecule by increasing its solubility and reactivity.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, infectious diseases, and inflammatory disorders. Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate has emerged as a compound of interest due to its structural features that suggest potential biological activity. Specifically, the combination of thiophene and pyrimidine rings in its structure is known to be associated with compounds that exhibit kinase inhibition properties.

One of the most compelling aspects of Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By inhibiting specific kinases, it may be possible to disrupt aberrant signaling pathways that contribute to disease progression. Recent studies have shown that compounds containing thiophene and pyrimidine moieties can effectively modulate kinase activity, making them valuable tools in the development of targeted therapies.

The sulfanyl groups present in Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate also contribute to its potential therapeutic applications. Sulfanyl groups are known to enhance the bioavailability and metabolic stability of molecules, which can be critical factors in their effectiveness as drugs. Additionally, these groups can participate in hydrogen bonding interactions with biological targets, further enhancing the specificity and potency of the compound.

Another area where Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate shows promise is in the treatment of infectious diseases. The unique structural features of this compound allow it to interact with bacterial and viral proteins in ways that disrupt their function. For example, it may be able to inhibit enzymes essential for bacterial growth or interfere with viral replication mechanisms. This makes it a potential candidate for the development of novel antibiotics or antiviral agents.

The synthesis of Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfanyl}benzenecarboxylate involves several steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as thieno[2,3-d]pyrimidine derivatives, which are then functionalized with sulfanyl groups and coupled to benzenecarboxylic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired connectivity between the various structural components.

Once synthesized, Methyl 2-{2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-ylsulfaryl}benzenecarboxylate undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its molecular structure. Additionally, analytical methods such as high-performance liquid chromatography (HPLC) are employed to assess its purity and identify any impurities that may be present.

In vitro studies are then conducted to evaluate the biological activity of Methyl 2-{2-(methylsulfaryl)thieno[23d]pyrimidin4y1)sulfin1l}benzenecarboxy1ate against various biological targets. These studies often involve testing the compound's ability to inhibit specific kinases or interfere with other enzymatic activities relevant to disease pathways. The results from these studies provide valuable insights into the potential therapeutic applications of the compound and help guide further research efforts.

Preclinical studies are essential for assessing the safety and efficacy of Methyl 2-{(methyl sulfin1l)-thieno[23d]-pyrimidin4y1)sulfin1l}-benzenecarboxy1ate before it can be considered for clinical trials. These studies typically involve testing the compound in animal models to evaluate its pharmacokinetic properties, such as absorption distribution metabolism excretion (ADME), as well as its toxicity profile. The information gathered from preclinical studies is crucial for determining whether the compound is safe enough for human testing and which dosage regimen may be most effective.

The future prospects for Methyl 2-{(methyl sulfin1l)-thieno[23d]-pyrimidin4y1)sulfin1l}-benzenecarboxy1ate are promising given its unique structural features and potential biological activities. Ongoing research efforts aim to further optimize its synthesis and explore new applications in drug discovery. Additionally, collaborative efforts between academic institutions and pharmaceutical companies may accelerate the translation of this compound from laboratory research into clinical practice.

In conclusion，Methyl 22{(methyl sulfin1l)-thieno[23d]-pyrimidin4y1)sulfin1l}-benzenecarboxy1ate (CAS No．38314697－92) represents an exciting opportunity for innovation in pharmaceutical chemistry．Its complex molecular structure，containing multiple heterocyclic rings，suggests potential applications in treating various diseases，particularly those involving aberrant kinase activity．With continued research，this compound has the potential to make significant contributions to modern medicine．